Cas no 1261891-02-4 (4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol)

• Product Name: 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol
• CAS No: 1261891-02-4
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18313907
• CID: 2761591
• PubChem ID: 53219586
• Update Time: 2025-06-08

4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-CHLORO-5-METHOXYPHENYL)-3-FLUOROPHENOL
• 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol, 95%
• DTXSID50684410
• 1261891-02-4
• 2'-Chloro-2-fluoro-5'-methoxy[1,1'-biphenyl]-4-ol
• MFCD18313907
• 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol

• MDL： MFCD18313907
• Inchi： 1S/C13H10ClFO2/c1-17-9-3-5-12(14)11(7-9)10-4-2-8(16)6-13(10)15/h2-7,16H,1H3
• InChI Key： FZVLCLDJSMBTAT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=CC=1F)O)OC

Computed Properties

• Exact Mass: 252.0353354Da
• Monoisotopic Mass: 252.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol

Chemical Profile of 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol (CAS No. 1261891-02-4)

4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol, identified by its CAS number 1261891-02-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with a fluorine atom, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The compound's molecular structure is characterized by a biphenolic framework, which is a common motif in many bioactive molecules. The combination of these functional groups not only influences its solubility and stability but also plays a crucial role in its interaction with biological targets. Recent studies have highlighted the importance of fluorine atoms in pharmaceuticals due to their ability to modulate metabolic pathways and enhance binding affinity. In the case of 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol, the fluorine atom is strategically positioned to potentially enhance its pharmacological activity.

In the realm of medicinal chemistry, the synthesis and modification of such compounds are essential for developing novel therapeutic agents. The specific arrangement of the chloro, methoxy, and fluorine groups on the phenyl rings can significantly impact the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). This makes 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol a promising scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol and various biological targets, such as enzymes and receptors. These simulations have revealed that the compound has the potential to interact with multiple pathways, suggesting its utility in addressing complex diseases.

The synthesis of 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and methoxy groups typically involves nucleophilic aromatic substitution (SNAr) reactions, while the incorporation of the fluorine atom can be achieved through metal-catalyzed cross-coupling reactions. These synthetic strategies have been refined over the years, allowing for efficient and scalable production of the compound.

Ongoing research in this area focuses on exploring the pharmacological potential of 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its structural features suggest that it could be a valuable lead compound for developing treatments against neurological disorders. The unique combination of substituents makes it an attractive candidate for further exploration in drug discovery programs.

The chemical properties of 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling chemists to create derivatives with tailored biological activities. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter a molecule's therapeutic profile.

In conclusion, 4-(2-Chloro-5-methoxyphenyl)-3-fluorophenol (CAS No. 1261891-02-4) is a compound with considerable potential in pharmaceutical research. Its unique structural features and chemical properties position it as a promising candidate for further investigation into drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various medical challenges.